Cas no 338394-31-3 (2-2,2-Bis(ethylsulfanyl)acetyl-N-methyl-1-hydrazinecarbothioamide)

• Product Name: 2-2,2-Bis(ethylsulfanyl)acetyl-N-methyl-1-hydrazinecarbothioamide
• CAS No: 338394-31-3
• MDL: MFCD00138461
• CID: 4646829
• Update Time: 2025-08-02

2-2,2-Bis(ethylsulfanyl)acetyl-N-methyl-1-hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-2,2-Bis(ethylsulfanyl)acetyl-N-methyl-1-hydrazinecarbothioamide

• MDL： MFCD00138461

Additional information on 2-2,2-Bis(ethylsulfanyl)acetyl-N-methyl-1-hydrazinecarbothioamide

Comprehensive Overview of 2-2,2-Bis(ethylsulfanyl)acetyl-N-methyl-1-hydrazinecarbothioamide (CAS No. 338394-31-3)

The compound 2-2,2-Bis(ethylsulfanyl)acetyl-N-methyl-1-hydrazinecarbothioamide (CAS No. 338394-31-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including ethylsulfanyl, acetyl, and hydrazinecarbothioamide, which contribute to its distinct properties. Researchers and industry professionals often explore this compound for its potential applications in agrochemicals, pharmaceuticals, and material science. The presence of sulfur-containing moieties and hydrazine derivatives makes it a subject of interest in synthetic chemistry and drug discovery.

In recent years, the demand for sulfur-based compounds has surged due to their versatility in catalysis, polymer stabilization, and bioactive molecule design. 2-2,2-Bis(ethylsulfanyl)acetyl-N-methyl-1-hydrazinecarbothioamide aligns with this trend, as its multi-thioether structure offers opportunities for functionalization. A common query among chemists is how this compound compares to analogous thioamide derivatives in terms of reactivity and stability. Studies suggest that the N-methyl hydrazinecarbothioamide moiety enhances its solubility in polar solvents, a feature critical for formulation development.

From an environmental perspective, the biodegradability and eco-toxicity of sulfur-containing compounds are hot topics. While CAS No. 338394-31-3 is not widely studied in this context, its structural analogs have shown moderate persistence in soil, prompting discussions on sustainable synthesis methods. Innovators are also investigating its role in green chemistry initiatives, particularly in reducing hazardous byproducts during manufacturing. This aligns with the broader industry shift toward eco-friendly intermediates.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 2-2,2-Bis(ethylsulfanyl)acetyl-N-methyl-1-hydrazinecarbothioamide. Researchers frequently search for optimized protocols to isolate and quantify this compound in complex matrices. Its UV absorption properties further enable detection in trace-level analyses, making it relevant for quality control in industrial settings. Additionally, computational modeling studies explore its molecular interactions, particularly in ligand-receptor binding scenarios.

The compound’s nomenclature often raises questions about IUPAC naming conventions and structural isomerism. For instance, the prefix "bis(ethylsulfanyl)" denotes symmetrical substitution, a detail crucial for patent filings and regulatory compliance. As synthetic pathways evolve, so do debates on cost-effective scaling methods—a recurring theme in process chemistry forums. Future research may focus on derivatization to enhance its bioactivity profile or thermal stability for high-performance material applications.

In summary, 2-2,2-Bis(ethylsulfanyl)acetyl-N-methyl-1-hydrazinecarbothioamide represents a niche yet impactful area of chemical innovation. Its intersection with sustainable synthesis, advanced analytics, and functional material design positions it as a compound worthy of continued exploration. As industries prioritize molecular efficiency and environmental safety, this compound’s role may expand, driven by both scientific curiosity and practical demands.